Cas no 68671-71-6 (3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-)

• Product Name: 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-
• CAS No: 68671-71-6
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 3299369
• PubChem ID: 12436479
• Update Time: 2025-05-19

3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-
• 68671-71-6
• CS-0259512
• SCHEMBL10644254
• 2-(Pyridin-3-ylamino)nicotinic acid
• AKOS000214267
• 2-[(pyridin-3-yl)amino]pyridine-3-carboxylic acid
• EN300-7354069

• Inchi： 1S/C11H9N3O2/c15-11(16)9-4-2-6-13-10(9)14-8-3-1-5-12-7-8/h1-7H,(H,13,14)(H,15,16)
• InChI Key： LLOHPASEIAXGHL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 215.069476538Da
• Monoisotopic Mass: 215.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.1Ų

Additional information on 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-

Comprehensive Overview of 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- (CAS No. 68671-71-6)

3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-, identified by its CAS No. 68671-71-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyridine derivative, is notable for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridinecarboxylic acid applications", "68671-71-6 synthesis", and "2-(3-pyridinylamino)pyridine-3-carboxylic acid uses", reflecting its relevance in modern scientific inquiries.

The molecular structure of 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- features a pyridine ring substituted with both a carboxylic acid group and an amino group, contributing to its versatility in chemical reactions. This structural motif is particularly appealing for designing drug candidates and enzyme inhibitors, as it mimics natural cofactors and ligands. Recent studies have explored its potential in targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for novel therapeutic agents. Searches for "pyridine derivatives in drug discovery" and "CAS 68671-71-6 biological activity" highlight its prominence in these fields.

In addition to its pharmaceutical applications, 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- is also investigated for its role in material science and catalysis. Its ability to form stable complexes with metals has led to its use in designing heterogeneous catalysts for organic transformations. This aligns with the increasing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly alternatives to traditional methods. Keywords such as "pyridine-based catalysts" and "68671-71-6 material science" are frequently associated with these advancements.

The synthesis of 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these procedures is a key focus for chemists, as evidenced by searches for "efficient synthesis of 2-(3-pyridinylamino)pyridine-3-carboxylic acid" and "CAS 68671-71-6 preparation". Recent advancements in microwave-assisted synthesis and flow chemistry have further streamlined its production, reducing reaction times and improving yields.

Analytical characterization of 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)- employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are critical for its applications. The rise of computational chemistry has also enabled researchers to predict its behavior in complex systems, addressing queries like "molecular modeling of pyridinecarboxylic acid derivatives" and "68671-71-6 spectral data".

As the scientific community continues to explore the potential of 3-PYRIDINECARBOXYLIC ACID, 2-(3-PYRIDINYLAMINO)-, its role in personalized medicine and biotechnology is becoming increasingly evident. With ongoing research into its structure-activity relationships and mechanistic insights, this compound is poised to contribute significantly to future innovations. Popular search terms like "emerging applications of pyridine derivatives" and "CAS 68671-71-6 future prospects" underscore its enduring relevance.